Cas no 73297-49-1 (M-TOLUIDINE SULFATE)

• Product Name: M-TOLUIDINE SULFATE
• CAS No: 73297-49-1
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• MDL: MFCD00054364
• CID: 552010
• PubChem ID: 53471286
• Update Time: 2025-08-05

M-TOLUIDINE SULFATE Chemical and Physical Properties

Names and Identifiers

• M-TOLUIDINE SULFATE
• 3-methylaniline,sulfuric acid
• 3-METHYLANILINE SULFATE
• SCHEMBL7162067
• Sulfuric acid--3-methylaniline (1/1)
• DTXSID10703611
• M-TOLUIDINE; SULFURIC ACID
• 73297-49-1
• 3-methylaniline;sulfuric acid

• MDL： MFCD00054364
• Inchi： 1S/2C7H9N.H2O4S/c2*1-6-3-2-4-7(8)5-6;1-5(2,3)4/h2*2-5H,8H2,1H3;(H2,1,2,3,4)
• InChI Key： ZVNDLRVDJSIWRR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.C1(=CC(N)=CC=C1)C.C1(C)C=CC=C(N)C=1

Computed Properties

• Exact Mass: 312.11400
• Monoisotopic Mass: 205.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 135.02000
• LogP: 4.74480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on M-TOLUIDINE SULFATE

M-TOLUIDINE SULFATE: A Comprehensive Overview

M-TOLUIDINE SULFATE (CAS No. 73297-49-1) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as 4-methylbenzenediazonium sulfate, is a derivative of toluidine, a class of aromatic amines. The sulfate form of m-toluidine is particularly valuable due to its stability and solubility properties, making it suitable for a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent advancements in chemical synthesis have further highlighted the potential of M-TOLUIDINE SULFATE in the development of novel materials. Researchers have explored its role as an intermediate in the production of advanced polymers and biodegradable materials. For instance, studies published in 2023 demonstrate how this compound can be utilized to create environmentally friendly plastics with enhanced mechanical properties. This innovation aligns with the growing demand for sustainable solutions in the chemical industry.

The chemical structure of M-TOLUIDINE SULFATE plays a pivotal role in its reactivity and functionality. The presence of the methyl group at the meta position of the benzene ring imparts unique electronic properties, enabling it to participate in various nucleophilic substitution reactions. This characteristic has been exploited in the synthesis of bioactive molecules, such as antibiotics and antiviral agents. For example, a 2023 study revealed that derivatives of M-TOLUIDINE SULFATE exhibit potent activity against emerging drug-resistant pathogens, offering a promising avenue for future drug development.

In terms of industrial applications, M-TOLUIDINE SULFATE is widely used as an intermediate in the production of dyes and pigments. Its ability to form stable diazonium salts under specific conditions makes it an essential component in the synthesis of azo dyes, which are extensively used in textiles, plastics, and coatings. Recent innovations in dye manufacturing have further optimized the use of this compound, leading to higher yields and reduced environmental impact.

Another notable application of M-TOLUIDINE SULFATE is in the field of electrochemistry. Researchers have investigated its potential as an electrode material for supercapacitors due to its high conductivity and redox activity. A 2023 study demonstrated that composites incorporating M-TOLUIDINE SULFATE exhibit superior energy storage capabilities compared to conventional materials. This breakthrough could pave the way for more efficient energy storage systems in renewable energy applications.

The synthesis of M-TOLUIDINE SULFATE involves a multi-step process that typically begins with the sulfation of m-toluidine using sulfuric acid. The reaction conditions are carefully controlled to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and minimizing waste generation.

From an environmental perspective, the ecological impact of M-TOLUIDINE SULFATE has been a subject of recent research. Studies indicate that while it is not inherently hazardous under normal conditions, improper disposal can lead to contamination of water systems. To address this concern, researchers have developed novel bioremediation strategies involving microbial degradation of this compound. These efforts underscore the importance of sustainable practices in chemical manufacturing.

In conclusion, M-TOLUIDINE SULFATE (CAS No. 73297-49-1) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future technological advancements.